Cas no 18233-24-4 (2-(5-Phenyl-1,3,4-oxadiazol-2-yl)phenol)

• Product Name: 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)phenol
• CAS No: 18233-24-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 865437
• PubChem ID: 300765
• Update Time: 2025-04-19

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• phenol, o-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• (6E)-6-(5-phenyl-3H-1,3,4-oxadiazol-2-ylidene)cyclohexa-2,4-dien-1-one
• 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)phenol
• 2-(2-hydroxyphenyl)-5-phenyl-1,3,4-oxadiazole
• 2-(5-phenyl-[1,3,4]oxadiazol-2-yl)-phenol
• 2-o-Hydroxyphenyl-5-phenyl-1,3,4-oxadiazol
• 2-Phenyl-5-(2-hydroxy-phenyl)-1,3,4-oxadiazol
• 5-(2-hydroxyphenyl)-2-phenyl-1,3,4-oxadiazole
• 18233-24-4
• SR-01000010081
• Phenol, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• HMS1652G04
• STK500236
• CCG-179796
• AKOS002868750
• CHEMBL1276289
• LS-02093
• DTXSID60419396
• DB-116329
• NSC176081
• SCHEMBL6450028
• SR-01000010081-1
• NSC-176081
• CS-0318393

• MDL： MFCD00228304
• Inchi： 1S/C14H10N2O2/c17-12-9-5-4-8-11(12)14-16-15-13(18-14)10-6-2-1-3-7-10/h1-9,17H
• InChI Key： AXKJOWVRUHGNBD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15000
• LogP: 3.10920

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)phenol Security Information

• HazardClass：IRRITANT